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Compound of Interest

Compound Name: Tetrabromoethylene

Cat. No.: B1617066 Get Quote

This guide provides critical safety protocols and logistical information for researchers,

scientists, and drug development professionals working with Tetrabromoethylene. Adherence

to these procedures is vital for ensuring personal safety and minimizing environmental impact.

Hazard Summary
Tetrabromoethylene is a hazardous chemical that requires careful handling. It is classified as

fatal if inhaled and causes serious eye irritation.[1][2] It is also harmful to aquatic life with long-

lasting effects.[1][3]

Hazard Classification Description

Acute Inhalation Toxicity Category 2: Fatal if inhaled.[2]

Serious Eye Damage/Irritation Category 2: Causes serious eye irritation.[2]

Aquatic Hazard (Chronic)
Category 3: Harmful to aquatic life with long

lasting effects.[1][3]

Physical State
Light yellow liquid with a strong, pungent odor.

[1][2][4]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling Tetrabromoethylene to prevent exposure. The

following table outlines the required equipment.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Chemical Splash Goggles and

Face Shield

Goggles should be tight-fitting

to provide a complete seal

around the eyes.[5] A face

shield should be worn in

addition to goggles, especially

when there is a splash hazard.

[6]

Skin
Chemical-resistant Gloves and

Protective Clothing

Wear appropriate protective

gloves to prevent skin

exposure.[7] Double-gloving

may be necessary for added

protection.[6] Wear appropriate

protective clothing, such as a

lab coat or a chemical-resistant

suit, to prevent skin contact.[7]

[8]

Respiratory NIOSH-approved Respirator

Work must be conducted in a

chemical fume hood.[1][7] If

there is a risk of inhalation, a

NIOSH-approved respirator or

a self-contained breathing

apparatus (SCBA) should be

used.[7][8][9]

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is crucial for safety.

Step-by-Step Handling Protocol
Preparation:
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Ensure that an eyewash station and a safety shower are readily accessible and in good

working order.[2][7]

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary PPE and ensure it is in good condition.

Have spill control materials (e.g., inert absorbent material like vermiculite or sand)

available.[7]

Handling:

Always handle Tetrabromoethylene inside a chemical fume hood.[1][7]

Avoid breathing vapors, mist, or gas.[7]

Prevent any contact with eyes, skin, or clothing.[1][7]

Do not eat, drink, or smoke in the handling area.[3]

Wash hands thoroughly after handling the substance.[3][7]

In Case of a Spill:

Evacuate personnel from the immediate area.[1]

If safe to do so, contain the spill using an inert absorbent material.[7]

Do not allow the substance to enter drains or waterways.[1][4]

Place the absorbed material into a suitable, closed container for disposal.[1][7]

Ventilate the area of the spill.[10]

First Aid Measures
Immediate medical attention is required for any exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Do not use mouth-to-mouth

resuscitation. Seek immediate medical attention.

[1][2][11]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin with plenty of water for at

least 15 minutes.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Storage and Disposal
Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[1][3][7]

Keep away from incompatible materials such as strong oxidizing agents, strong bases, and

metals.[2][4] The storage area should be locked or accessible only to authorized personnel.

[3]

Disposal: Dispose of waste in accordance with federal, state, and local regulations.[10]

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste.[7] Do not dispose of down the drain or into the environment.[1][2]

Experimental Workflow
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Workflow for Handling Tetrabromoethylene
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Caption: Workflow for Handling Tetrabromoethylene

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1617066?utm_src=pdf-body-img
https://www.benchchem.com/product/b1617066?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data
Parameter Value

Melting Point 1 °C / 33.8 °F[2]

Boiling Point 244 °C / 471.2 °F[2]

Density 2.967 g/mL at 25°C[4]

OSHA PEL 1 ppm (14 mg/m3)[4]

NIOSH IDLH 8 ppm[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Tetrabromoethylene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1617066#personal-protective-equipment-for-
handling-tetrabromoethylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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